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Compound of Interest

Compound Name:
2-Chloro-3-methoxy-5-

nitropyridine

Cat. No.: B1323517 Get Quote

An In-depth Technical Guide on the GHS Hazard Classification of 2-Chloro-3-methoxy-5-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for 2-Chloro-3-methoxy-
5-nitropyridine (CAS No: 75711-00-1). The information is intended for researchers, scientists,

and professionals in drug development to ensure safe handling and use of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-3-methoxy-5-nitropyridine is

presented in the table below. These properties are essential for understanding the compound's

behavior and potential exposure routes.
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Property Value Source

Molecular Formula C6H5ClN2O3 PubChem

Molecular Weight 188.57 g/mol PubChem[1]

Appearance Yellow crystalline solid Chemical Supplier Data

Melting Point 104-106 °C Chemical Supplier Data[2]

Boiling Point Not available -

Solubility

Soluble in organic solvents

such as methanol and

dichloromethane; slightly

soluble in water.

Chemical Supplier Data[2]

GHS Hazard Classification
2-Chloro-3-methoxy-5-nitropyridine has been classified under the GHS framework based on

its potential health hazards. The following table summarizes its classification, corresponding

hazard statements, and pictograms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-methoxy-5-nitropyridine
https://www.nbinnochem.com/2-chloro-3-methoxy-5-nitropyridine-cas-75711-00-1-9212435.html
https://www.nbinnochem.com/2-chloro-3-methoxy-5-nitropyridine-cas-75711-00-1-9212435.html
https://www.benchchem.com/product/b1323517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement (H-
Code)

Acute Toxicity,

Oral
Category 4

Exclamation

Mark
Warning

H302: Harmful if

swallowed[2]

Acute Toxicity,

Dermal
Category 4

Exclamation

Mark
Warning

H312: Harmful in

contact with

skin[2]

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation[2]

Serious Eye

Damage/Eye

Irritation

Category 2A
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation[2]

Acute Toxicity,

Inhalation
Category 4

Exclamation

Mark
Warning

H332: Harmful if

inhaled[2]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3
Exclamation

Mark
Warning

H335: May

cause respiratory

irritation[2]

Precautionary Statements
The precautionary statements provide recommended measures to minimize or prevent adverse

effects resulting from exposure to 2-Chloro-3-methoxy-5-nitropyridine.
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Type P-Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P264
Wash skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.[3]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[3]

Response P301 + P317
IF SWALLOWED: Get medical

help.[2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P317 Get medical help.

P319
Get medical help if you feel

unwell.[2]

P321

Specific treatment (see

supplemental first aid

instructions on this label).[2]
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P330 Rinse mouth.[2]

P332 + P317
If skin irritation occurs: Get

medical help.[2]

P337 + P317
If eye irritation persists: Get

medical help.[2]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[2]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[2]

P405 Store locked up.[2]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2]

Experimental Protocols & Methodologies
Detailed experimental protocols for the GHS classification of 2-Chloro-3-methoxy-5-
nitropyridine are not publicly available. The classification is typically based on a combination

of existing data, computational models, and, where necessary, experimental testing according

to established guidelines from organizations such as the OECD (Organisation for Economic

Co-operation and Development).

The general process for hazard classification involves:

Data Collection: Gathering all available information on the substance's properties, including

results from in vivo and in vitro studies, physicochemical data, and human experience.

Weight of Evidence Analysis: Evaluating the quality and consistency of the data to determine

the intrinsic hazards.

Comparison with GHS Criteria: Matching the evaluated data against the specific criteria for

each hazard class and category as defined in the GHS Purple Book.
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Signaling Pathways and Toxicological Mechanisms
The specific molecular mechanisms and signaling pathways for the toxicity of 2-Chloro-3-
methoxy-5-nitropyridine have not been extensively elucidated in publicly accessible literature.

However, studies on related nitropyridine derivatives suggest that their toxicity may be linked to

their chemical structure, which can interact with biological macromolecules. For some

nitropyridines, mechanisms involving oxidative stress or interaction with DNA have been

proposed, particularly in microbiological systems. Further research is needed to determine the

precise toxicological pathways relevant to human health.

Visualizations
GHS Hazard Assessment Workflow
The following diagram illustrates the logical workflow for GHS hazard identification and

subsequent safety communication for a chemical substance like 2-Chloro-3-methoxy-5-
nitropyridine.
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Hazard Identification & Classification

Hazard Communication

Label Elements

Safe Handling & Use

Data Collection
(Physicochemical, Toxicological, Human Data)

Weight of Evidence Analysis

Comparison with GHS Criteria

Hazard Classification
(Class & Category)

Safety Data Sheet (SDS) Generation Label Creation

Use Appropriate PPE
(Gloves, Goggles, etc.)Ensure Proper Ventilation Follow Storage Guidelines Dispose of Waste Correctly

PictogramSignal Word Hazard Statements Precautionary Statements

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard assessment and communication.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1323517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Protocol
This diagram outlines the essential steps for the safe handling of 2-Chloro-3-methoxy-5-
nitropyridine in a laboratory setting, based on its GHS classification.
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Preparation

Procedure

Post-Procedure

Emergency Response

Handling 2-Chloro-3-methoxy-5-nitropyridine

Read Safety Data Sheet (SDS)

Spill: Follow SDS Cleanup Protocol Exposure: Follow First Aid in SDS

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Ventilated Work Area
(Fume Hood)

Avoid Inhaling Dust/Vapors Avoid Skin and Eye Contact No Eating, Drinking, or Smoking

Decontaminate Work Surfaces

Dispose of Waste as Hazardous

Wash Hands Thoroughly

Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: Safe handling protocol for laboratory use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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